Cas no 2287346-46-5 ((3R, 4R)-4-Fluoro-3-methoxy-piperidine)

• Product Name: (3R, 4R)-4-Fluoro-3-methoxy-piperidine
• CAS No: 2287346-46-5
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• CID: 5958505
• Update Time: 2025-06-07

(3R, 4R)-4-Fluoro-3-methoxy-piperidine Chemical and Physical Properties

Names and Identifiers

• (3R, 4R)-4-Fluoro-3-methoxy-piperidine
• Piperidine, 4-fluoro-3-methoxy-, (3R,4R)-
• (3R,4R)-4-Fluoro-3-methoxy-piperidine

• Inchi： 1S/C6H12FNO/c1-9-6-4-8-3-2-5(6)7/h5-6,8H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： WCURJGXXCIBMBM-PHDIDXHHSA-N
• SMILES： N1CC[C@@H](F)[C@H](OC)C1

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 160.7±40.0 °C(Predicted)
• pka: 8.23±0.10(Predicted)

Additional information on (3R, 4R)-4-Fluoro-3-methoxy-piperidine

Introduction to (3R, 4R)-4-Fluoro-3-methoxy-piperidine (CAS No. 2287346-46-5)

(3R, 4R)-4-Fluoro-3-methoxy-piperidine (CAS No. 2287346-46-5) is a chiral piperidine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by the presence of a fluorine atom at the 4-position and a methoxy group at the 3-position, both of which contribute to its distinct chemical and pharmacological properties.

The synthesis of (3R, 4R)-4-Fluoro-3-methoxy-piperidine has been extensively studied, with various methodologies reported in the literature. One of the most common approaches involves the asymmetric synthesis of the piperidine ring, followed by selective functionalization at the 3 and 4 positions. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic and industrial applications.

In terms of its biological activity, (3R, 4R)-4-Fluoro-3-methoxy-piperidine has shown promise in several areas. Studies have demonstrated its potential as a modulator of various receptors and enzymes, including G protein-coupled receptors (GPCRs) and ion channels. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to act as a potent and selective agonist for a specific subtype of GPCR, which is implicated in several neurological disorders.

Furthermore, (3R, 4R)-4-Fluoro-3-methoxy-piperidine has been investigated for its potential therapeutic applications in the treatment of central nervous system (CNS) disorders. Preclinical studies have shown that it exhibits neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have significant clinical potential in the development of novel therapies for these debilitating conditions.

The pharmacokinetic properties of (3R, 4R)-4-Fluoro-3-methoxy-piperidine have also been studied in detail. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its successful translation into clinical use. In particular, its high oral bioavailability and low toxicity make it an attractive candidate for further drug development.

In addition to its therapeutic potential, (3R, 4R)-4-Fluoro-3-methoxy-piperidine has also found applications in chemical biology research. Its unique structure makes it a valuable tool for probing the structure-function relationships of various biomolecules. For example, it has been used as a probe to study the interactions between specific receptors and their ligands, providing insights into the mechanisms underlying receptor activation and signaling.

The safety profile of (3R, 4R)-4-Fluoro-3-methoxy-piperidine is another important aspect that has been extensively evaluated. Toxicological studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in humans.

In conclusion, (3R, 4R)-4-Fluoro-3-methoxy-piperidine (CAS No. 2287346-46-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as an important molecule in the field.